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Compound of Interest

Compound Name: Creb-IN-1 tfa

Cat. No.: B12425248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and use of stock

solutions of Creb-IN-1 trifluoroacetate (TFA), a small molecule inhibitor of the CREB (cAMP

response element-binding protein) signaling pathway. Adherence to these guidelines is crucial

for ensuring the stability, and activity of the compound, leading to reproducible experimental

results.

Creb-IN-1 TFA: Properties and Quantitative Data
Creb-IN-1 is an inhibitor targeting the CREB signaling pathway, which is integral to cellular

processes such as proliferation, differentiation, and neuronal plasticity.[1][2] The compound is

supplied as a trifluoroacetate salt. Key properties are summarized below.

Property Data

Molecular Formula C₃₅H₃₂ClF₃N₃O₁₀P

Molecular Weight 778.06 g/mol [3]

Appearance Crystalline solid, powder

Storage (Powder) -20°C for up to 3 years[3][4]

Storage (in Solvent) -80°C for long-term storage[3][5]
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Experimental Workflow for Stock Solution
Preparation
The following diagram outlines the general workflow for preparing and using a Creb-IN-1 TFA
stock solution for in vitro experiments.
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Stock Solution Preparation

Storage

Experimental Use
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Caption: Workflow for preparing and using Creb-IN-1 TFA.
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Detailed Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution in dimethyl sulfoxide

(DMSO), a common solvent for small molecule inhibitors in biological assays.[6]

Materials and Equipment:

Creb-IN-1 TFA powder

Anhydrous or molecular biology grade DMSO

Calibrated analytical balance (if not using a pre-weighed vial)

Sterile, amber, or light-protecting microcentrifuge tubes

Sterile, low-retention pipette tips and calibrated micropipettes

Vortex mixer and/or sonicator

Microcentrifuge

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Preparation: Before opening, bring the vial of Creb-IN-1 TFA powder to room temperature to

prevent condensation. Centrifuge the vial briefly (e.g., 200-500 RPM) to ensure all the

powder is collected at the bottom.[4]

Calculating Solvent Volume: To prepare a 10 mM stock solution, use the following formula:

Volume of DMSO (µL) = (Mass of Compound (mg) / Molecular Weight ( g/mol )) * 100,000

Example Calculation for 1 mg of Creb-IN-1 TFA:

Volume (µL) = (1 mg / 778.06 g/mol ) * 100,000
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Volume (µL) ≈ 128.5 µL

Dissolution:

Carefully add the calculated volume of anhydrous DMSO directly to the vial containing the

Creb-IN-1 TFA powder.[5]

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

If dissolution is difficult, brief sonication in a water bath may be helpful.[6] Avoid excessive

heating.[4]

Aliquoting and Storage:

Once the solution is clear and homogenous, dispense it into single-use aliquots (e.g., 5-10

µL) in sterile, tightly sealed microcentrifuge tubes. This practice is critical to avoid repeated

freeze-thaw cycles, which can degrade the compound.[5]

Label the aliquots clearly with the compound name, concentration, and date of

preparation.

Store the aliquots at -80°C for long-term stability.[3][5]

Protocol: Preparing Working Solutions for In Vitro
Assays
Stock solutions must be diluted to a final working concentration in an appropriate aqueous

buffer or cell culture medium immediately before use.

Procedure:

Thaw Stock Solution: Remove a single aliquot of the 10 mM Creb-IN-1 TFA stock solution

from the -80°C freezer and thaw it completely at room temperature.

Serial Dilution (Optional but Recommended): It is best practice to first perform serial dilutions

in DMSO to get closer to the final concentration before adding the compound to an aqueous
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medium.[6] This minimizes the risk of precipitation.

Final Dilution: Add the required volume of the DMSO stock (or diluted stock) to the pre-

warmed cell culture medium or assay buffer. Mix immediately by gentle pipetting or inversion.

Important: The final concentration of DMSO in the assay should be kept to a minimum,

typically below 0.5%, to avoid solvent-induced cytotoxicity.[4][5]

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as the experimental samples to account for any effects of the solvent on the

biological system.[4]

Application Context: The CREB Signaling Pathway
Creb-IN-1 inhibits the CREB signaling pathway, a crucial cascade for gene transcription.

Extracellular signals activate various kinases that converge on CREB in the nucleus.[7] These

kinases phosphorylate CREB at Serine 133, enabling it to recruit co-activators like CREB-

Binding Protein (CBP).[7][8] This complex then binds to cAMP Response Elements (CREs) on

DNA to initiate the transcription of target genes.[1][8]
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Caption: The CREB signaling pathway and the inhibitory action of Creb-IN-1.
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Safety and Handling Precautions
Handling: Handle Creb-IN-1 TFA in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of the powder.[3] Avoid contact with skin and eyes.[3]

TFA Component: The trifluoroacetic acid salt is corrosive.[9][10] Wear appropriate PPE,

including gloves, lab coat, and safety glasses.

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations for chemical waste. Avoid release into the environment.

[3]

Stability: The compound is stable under recommended storage conditions.[3] Avoid strong

acids/alkalis and strong oxidizing/reducing agents.[3] The TFA salt is hygroscopic; keep the

container tightly sealed to prevent moisture absorption.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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